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Compound of Interest

Compound Name: 4,4'-Dichlorobenzophenone-D8

Cat. No.: B567639

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4,4'-Dichlorobenzophenone-D8,
a deuterated stable isotope-labeled compound. It is intended to be a valuable resource for
professionals in research, science, and drug development who utilize labeled compounds in
their analytical methodologies. This document details the chemical and physical properties of
4,4'-Dichlorobenzophenone-D8, provides a plausible synthesis protocol, and describes its
application in a detailed experimental protocol for isotope dilution mass spectrometry.

Core Chemical Data

4,4'-Dichlorobenzophenone-D8 is the deuterated form of 4,4'-Dichlorobenzophenone, a
known environmental contaminant and a metabolite of several pesticides, including DDT and
dicofol.[1] The incorporation of eight deuterium atoms into its structure makes it an ideal
internal standard for quantitative analysis of its non-labeled counterpart by mass spectrometry.

Table 1: Chemical and Physical Properties of 4,4'-Dichlorobenzophenone-D8
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Property Value

CAS Number 1219806-01-5[2][3][4][5]
Molecular Formula C13DsCl20

Molecular Weight 259.16 g/mol
Appearance Off-white Solid

bis(4-chloro-2,3,5,6-

IUPAC Name )
tetradeuteriophenyl)methanone
4,4'-Dichlorobenzophenone D8, Bis(4-

Synonyms
chlorophenyl)methanone-d8, 4,4'-DCBP-d8

Solubility Soluble in Acetone

Storage 2-8°C

Isotopic Enrichment =98 atom % D

Unlabeled CAS Number 90-98-2

Synthesis Protocol

While specific proprietary synthesis methods for 4,4'-Dichlorobenzophenone-D8 are not
publicly detailed, a plausible and common method is via a Friedel-Crafts acylation reaction.
This protocol is adapted from the known synthesis of the unlabeled 4,4'-dichlorobenzophenone.

Experimental Protocol: Synthesis of 4,4'-Dichlorobenzophenone-D8

Objective: To synthesize 4,4'-Dichlorobenzophenone-D8 by the acylation of chlorobenzene-
d5 with 4-chlorobenzoyl chloride.

Materials:
e Chlorobenzene-d5
e 4-Chlorobenzoyl chloride

e Anhydrous aluminum chloride (AICI3)
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e Dichloromethane (anhydrous)

e Hydrochloric acid (1 M)

o Saturated sodium bicarbonate solution
e Anhydrous magnesium sulfate

e Hexane

o Ethyl acetate

Procedure:

o Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic
stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere, add
anhydrous aluminum chloride (1.1 equivalents) to anhydrous dichloromethane.

» Addition of Reactants: Cool the suspension to 0°C in an ice bath. Add chlorobenzene-d5 (1.0
equivalent) to the stirred suspension.

o Acylation: Dissolve 4-chlorobenzoyl chloride (1.0 equivalent) in anhydrous dichloromethane
and add it dropwise to the reaction mixture via the dropping funnel over 30 minutes.

o Reaction: After the addition is complete, allow the reaction mixture to warm to room
temperature and stir for 4-6 hours. The progress of the reaction can be monitored by thin-
layer chromatography.

e Quenching: Carefully quench the reaction by slowly pouring the mixture into a beaker
containing crushed ice and 1 M hydrochloric acid.

o Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with
dichloromethane (3 x 50 mL).

e Washing: Combine the organic layers and wash sequentially with 1 M hydrochloric acid,
water, saturated sodium bicarbonate solution, and brine.
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» Drying and Filtration: Dry the organic layer over anhydrous magnesium sulfate, filter, and
remove the solvent under reduced pressure.

 Purification: Purify the crude product by flash column chromatography on silica gel using a
hexane-ethyl acetate gradient to yield 4,4'-Dichlorobenzophenone-D8 as an off-white solid.

Application in Analytical Chemistry

The primary application of 4,4'-Dichlorobenzophenone-D8 is as an internal standard in
isotope dilution mass spectrometry for the accurate quantification of 4,4'-
Dichlorobenzophenone in various matrices, particularly in environmental and biological
samples.

Experimental Protocol: Quantification of 4,4'-Dichlorobenzophenone in Water Samples using
GC-MS and 4,4'-Dichlorobenzophenone-D8 as an Internal Standard

Objective: To accurately quantify the concentration of 4,4'-Dichlorobenzophenone in a water
sample using gas chromatography-mass spectrometry (GC-MS) with isotope dilution.

Materials and Instrumentation:

e 4,4'-Dichlorobenzophenone-D8 solution (internal standard)

e 4,4'-Dichlorobenzophenone analytical standard

o Water sample

e Dichloromethane (pesticide residue grade)

e Sodium sulfate (anhydrous)

¢ Gas chromatograph coupled to a mass spectrometer (GC-MS)
e Solid-phase extraction (SPE) cartridges (e.g., C18)
Procedure:

e Sample Preparation:
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o Filter the water sample (e.g., 500 mL) to remove particulate matter.

o Spike the water sample with a known amount of 4,4'-Dichlorobenzophenone-D8 internal
standard solution.

e Solid-Phase Extraction (SPE):
o Condition a C18 SPE cartridge with methanol followed by deionized water.

o Load the spiked water sample onto the SPE cartridge at a flow rate of approximately 5
mL/min.

o Wash the cartridge with deionized water to remove interferences.

o Dry the cartridge under a stream of nitrogen.

o Elute the analyte and internal standard from the cartridge with dichloromethane.
» Concentration and Solvent Exchange:

o Dry the eluate by passing it through a small column of anhydrous sodium sulfate.

o Concentrate the sample to a final volume of 1 mL under a gentle stream of nitrogen.
e GC-MS Analysis:

o Injection: Inject 1 pL of the final extract into the GC-MS system.

o Gas Chromatography:

Column: DB-5ms (30 m x 0.25 mm ID, 0.25 um film thickness) or equivalent.

Injector Temperature: 250°C.

Oven Program: Start at 100°C, hold for 1 min, ramp to 280°C at 10°C/min, and hold for
5 min.

Carrier Gas: Helium at a constant flow rate.
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o Mass Spectrometry:
= |onization Mode: Electron lonization (El) at 70 eV.
» Acquisition Mode: Selected lon Monitoring (SIM).
= |ons to Monitor:
» 4,4'-Dichlorobenzophenone (unlabeled): m/z 250 (molecular ion), 139, 111.

» 4,4'-Dichlorobenzophenone-D8 (labeled): m/z 258 (molecular ion), 144, 115.

¢ Quantification:

o Create a calibration curve using standards containing known concentrations of 4,4'-
Dichlorobenzophenone and a fixed concentration of the 4,4'-Dichlorobenzophenone-D8
internal standard.

o Calculate the ratio of the peak area of the analyte to the peak area of the internal standard
for both the standards and the sample.

o Determine the concentration of 4,4'-Dichlorobenzophenone in the sample by comparing its
peak area ratio to the calibration curve.

Visualizations

The following diagrams illustrate key concepts and workflows related to 4,4'-
Dichlorobenzophenone-D8.

Origin Metabolite / Analyte Internal Standard

DDT Metabolism / Degradation 4,4'-Dichlorobenzophenone | Isotopic Labeling. 4,4'-Dichlorobenzophenone-D8

Click to download full resolution via product page

Relationship between 4,4'-Dichlorobenzophenone and its Deuterated Analog.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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